Double head-to-tail direct arylation as a viable strategy towards the synthesis of the aza-analog of dihydrocyclopenta[hi]aceanthrylene – an intriguing antiaromatic heterocycle†
Chemical Communications Pub Date: 2015-11-17 DOI: 10.1039/C5CC08716C
Abstract
The first case of double head-to-tail direct arylation of aromatic compounds and the unusual photophysical properties of the resulting 2,2a1,5b1,7-tetraazacyclopenta[hi]aceanthrylene are reported. This molecule, comprising of two imidazo[1,2-a]pyridine units, is antiaromatic due to the changes in the efficiency of π-electron ring current and it belongs to a class of seldom encountered compounds with a dark lowest electronically excited singlet state.
![Graphical abstract: Double head-to-tail direct arylation as a viable strategy towards the synthesis of the aza-analog of dihydrocyclopenta[hi]aceanthrylene – an intriguing antiaromatic heterocycle](http://scimg.chem960.com/usr/1/C5CC08716C.jpg)
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Journal Name：Chemical Communications
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CAS no.: 89640-58-4
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